Cas no 2171897-76-8 (3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde)

• Product Name: 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde
• CAS No: 2171897-76-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5834580
• PubChem ID: 165502767
• Update Time: 2025-06-10

3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde
• EN300-1477385
• 2171897-76-8

• Inchi： 1S/C13H18N2O/c1-9-5-12(14)13(15-7-9)11-4-2-3-10(6-11)8-16/h2-4,6,8-9,12-13,15H,5,7,14H2,1H3
• InChI Key： SEHYQMFNGRZMKW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1C(CC(C)CN1)N

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde

Introduction to 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde (CAS No. 2171897-76-8)

3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2171897-76-8, is a significant compound in the realm of pharmaceutical and biochemical research. This aromatic aldehyde features a unique structural framework that combines a benzaldehyde moiety with a piperidine ring substituted with amino and methyl groups. Such structural characteristics make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic pathways.

The compound's molecular structure, comprising a benzaldehyde group linked to a piperidine derivative, positions it as a versatile building block for drug discovery. The presence of both an amino group and a methyl group on the piperidine ring introduces specific steric and electronic properties that can influence its reactivity and biological interactions. These features are particularly relevant in the design of molecules targeting central nervous system (CNS) disorders, where precise modulation of receptor binding is crucial.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine-based scaffolds due to their favorable pharmacokinetic properties and ability to interact with a wide range of biological targets. The benzaldehyde moiety further enhances its utility as a precursor for more complex molecules, including Schiff bases and heterocyclic compounds. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and receptor function.

One of the most compelling aspects of 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde is its potential application in the development of novel therapeutics for neurological disorders. Piperidine derivatives are well-documented for their role in enhancing blood-brain barrier penetration, a critical factor for CNS drug delivery. Additionally, the aldehyde group provides a reactive site for further functionalization, allowing researchers to tailor the molecule's properties for specific therapeutic needs.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structure to improve binding affinity and selectivity. The combination of the benzaldehyde and piperidine moieties in 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde offers a balanced framework for such optimization. For instance, studies have demonstrated that substituents on the piperidine ring can significantly influence binding interactions with target proteins, making this compound a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzaldehydes and piperidine derivatives, followed by functional group modifications. The use of advanced catalytic systems has further refined these processes, enabling more efficient production scales suitable for industrial applications.

In addition to its pharmaceutical applications, 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde has found utility in agrochemical research. The structural motifs present in this compound are reminiscent of those found in herbicides and fungicides, suggesting potential roles in crop protection strategies. By leveraging its reactivity, researchers can develop novel agrochemicals with improved efficacy and environmental compatibility.

The compound's versatility also extends to material science applications, where it serves as a precursor for polymers and coatings with enhanced thermal stability and mechanical strength. The aromatic aldehyde group contributes to cross-linking reactions, forming robust networks that exhibit desirable material properties. Such applications underscore the broad utility of 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde beyond traditional pharmaceuticals.

From a regulatory perspective, 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures, including personal protective equipment (PPE) usage and controlled storage conditions, are essential to ensure safe laboratory practices. While not classified as hazardous under typical conditions, its reactivity necessitates adherence to good laboratory practices (GLP) during synthesis and handling.

The future prospects for 3-(3-amino-5-methylpiperidin-2-yl)benzaldehyde are promising, driven by ongoing research into novel therapeutic applications. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced biological activity. Furthermore, advancements in computational chemistry will aid in predicting molecular behavior, accelerating the drug discovery process.

In conclusion, 3-(3-amino-5-methyl-piperidin -2 -yl )benzaldehyde (CAS No .2171897 -76 -8) stands as a pivotal compound in modern chemical research . Its unique structural attributes , coupled with its reactivity , make it indispensable in pharmaceutical , agrochemical , and material science applications . As scientific understanding evolves , so too will the applications and significance of this remarkable molecule .